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Compound of Interest

Compound Name: PD 90780

Cat. No.: B031062 Get Quote

For researchers, scientists, and drug development professionals handling PD 90780, a non-

peptide antagonist of the nerve growth factor (NGF) receptor p75, ensuring its proper disposal

is a critical component of laboratory safety and environmental responsibility. This guide

provides essential, step-by-step information for the safe and compliant disposal of PD 90780.

Immediate Safety and Logistical Information
PD 90780, identified with CAS number 77422-99-2, should be treated as a potentially toxic

substance.[1] As such, its disposal must be managed in accordance with local, state, and

federal regulations for hazardous or special waste.[1][2] It is imperative to handle this

compound with the appropriate personal protective equipment (PPE), including gloves, lab

coats, and safety glasses, to avoid skin and eye contact.

Operational Disposal Plan
The primary directive for the disposal of PD 90780 is to arrange for its collection and disposal

by a licensed special waste disposal company.[2] This ensures that the compound is managed

in a facility equipped to handle potentially toxic chemical waste, minimizing environmental

impact and ensuring regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:
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Pure, unused PD 90780 and any materials heavily contaminated with it (e.g., spilled

solids, heavily soiled labware) should be collected in a dedicated, clearly labeled

hazardous waste container.

The container must be in good condition, compatible with the chemical, and kept securely

closed when not in use.

Label the container with "Hazardous Waste," the full chemical name ("PD 90780"), and the

CAS number ("77422-99-2").

Container Management:

Store the waste container in a designated, secure area, away from incompatible materials.

Maintain a log of the waste being added to the container, including the quantity and date.

Scheduling a Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide them with the necessary information about the waste, including its identity and

quantity.

Documentation:

Ensure that all required waste disposal documentation, such as a hazardous waste

manifest, is completed accurately and retained for your records in accordance with

institutional and regulatory requirements.

Quantitative Data Summary
While specific quantitative disposal limits for PD 90780 are not readily available in public

documentation, the general principle for laboratory-scale waste is that all quantities should be

disposed of as hazardous or special waste. The following table summarizes key identification

and handling information.
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Parameter Value Source

Chemical Name PD 90780 Axon Medchem

CAS Number 77422-99-2 Axon Medchem, Combi-Blocks

Recommended Disposal
Arrange disposal as special

waste
Combi-Blocks

Regulatory Framework
Local, state, and federal

regulations
Axon Medchem

Experimental Workflow for Disposal
The logical workflow for the proper disposal of PD 90780 is outlined in the diagram below. This

process ensures that the waste is handled safely from the point of generation to its final

disposal.
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PD 90780 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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